6-((1-(2-Chlorobenzoyl)piperidin-4-yl)oxy)nicotinonitrile

• IUPAC Name: 6-[1-(2-chlorobenzoyl)piperidin-4-yl]oxypyridine-3-carbonitrile
• InChI: InChI=1S/C18H16ClN3O2/c19-16-4-2-1-3-15(16)18(23)22-9-7-14(8-10-22)24-17-6-5-13(11-20)12-21-17/h1-6,12,14H,7-10H2
• InChI Key: JDOXKVKRWFGEEE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=NC=C(C=C2)C#N)C(=O)C3=CC=CC=C3Cl
• Molecular Formula: C18H16ClN3O2
• Molecular Weight: 341.8 g/mol

Description

6-((1-(2-Chlorobenzoyl)piperidin-4-yl)oxy)nicotinonitrile, also known as CBN-001, is a novel compound that has been synthesized for scientific research purposes. This compound has shown promising results in various studies related to neuroscience and neurodegenerative diseases.

Scientific Research Applications

Antiproliferative Activity

6-((1-(2-Chlorobenzoyl)piperidin-4-yl)oxy)nicotinonitrile and its derivatives have been studied for their antiproliferative activities. A study by El-Sayed et al. (2014) demonstrated that 6-indolypyridine-3-carbonitrilile derivatives, synthesized using a similar structure, exhibited significant antiproliferative activity against human ovarian adenocarcinoma, breast adenocarcinoma, and cervix adenocarcinoma cells (El-Sayed et al., 2014).

Synthesis and Biological Activities

The synthesis and evaluation of biological activities of similar nicotinonitrile derivatives have been widely researched. For instance, a study by Khalid et al. (2016) synthesized N-substituted derivatives of nicotinonitriles and assessed their antibacterial activity, showing moderate to significant activity (Khalid et al., 2016).

Photophysical Properties

The photophysical properties of nicotinonitriles have been explored for potential applications in materials science. Hussein et al. (2019) developed a protocol for synthesizing nicotinonitriles incorporating pyrene and fluorene moieties. These compounds demonstrated strong blue-green fluorescence emission, indicating their potential application in various fields, including materials science (Hussein et al., 2019).

Potential as Anti-inflammatory Agents

A study by Murata Toshiki et al. (2004) synthesized nicotinonitrile derivatives, finding that some compounds exhibited strong oral efficacy in anti-inflammatory assays in vivo (Murata Toshiki et al., 2004).

Nonlinear Optical (NLO) Materials

Raghukumar et al. (2003) synthesized nicotinonitrile derivatives and evaluated them as new classes of NLO materials, finding that some derivatives showed high NLO activity (Raghukumar et al., 2003).